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Property/Activity Peimisine Peimine

Molecular Formula [1] Information not identified in
search results

C₂₇H₄₅NO₃ [2] [3]

Molecular Weight [1] Information not identified in
search results

431.65 g/mol [3]

CAS Number [1] 19773-24-1 [4] 23496-41-5 [4] [2] [3]

Extraction Yield (from
F. thunbergii) [1]

0.5 mg/g (under optimal SFE

conditions)

1.3 mg/g (under optimal SFE conditions)

Antioxidant Activity Shows good affinity for

antioxidant targets in molecular
docking studies [5].

Identified as a key antioxidant

compound; content correlates with total
antioxidant capacity [5].

Anti-inflammatory
Activity

Information not identified in
search results

Exhibits anti-inflammatory and pain
suppression properties at the cellular

level [3].

Other Notable
Activities

Accumulates at higher levels in

some wild-simulated Fritillaria
[4].

A major bioactive component; higher

levels found in some tissue-cultured and
cultivated Fritillaria [4] [5].
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Experimental Data and Protocols

For your experimental work, here are key methodologies from recent studies that quantified these

compounds and evaluated their activity.

Extraction and Quantification

Optimized Supercritical Fluid Extraction (SFE): One study optimized SFE for F. thunbergii using a
Central Composite Design. The highest yields for peimisine and peimine were achieved under these

conditions:
Extraction Time: 3.0 hours

Temperature: 60.4 °C
Pressure: 26.5 MPa

Co-solvent: 89.3% ethanol [1]
UPLC-Q-Exactive Orbitrap MS/MS Analysis: A comprehensive metabolomics study used this

technique to profile compounds in different Fritillaria species [5]. The general workflow is as follows:
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Sample Preparation

Liquid Nitrogen-Ground FB Powder

Metabolite Extraction

UHPLC Separation

Q-Exactive Orbitrap MS/MS

Data Analysis & Compound ID

Click to download full resolution via product page

Antioxidant Activity Evaluation

In Vitro Assays: Common methods to evaluate the antioxidant capacity of extracts containing these

alkaloids include [1] [5]:
FRAP: Ferric Reducing Antioxidant Power assay.

ABTS•⁺ Scavenging Activity: Measures the ability to quench the ABTS radical cation.
Network Pharmacology and Molecular Docking: An integrated analysis identified peimisine and

peimine as key antioxidant compounds in Fritillaria. The predicted mechanism suggests they mediate
antioxidant effects through key targets like AKT1 and ESR1, influencing the PI3K-AKT signaling
pathway [5].
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Key Research Insights

Content is Source-Dependent: The relative content of peimisine and peimine varies significantly
with the geographical origin and cultivation method of Fritillaria. One study found field-collected

wild specimens accumulated more peimisine, while tissue-cultured samples had higher peimine
content [4].

Correlation with Mineral Elements: The accumulation of these alkaloids may be influenced by
mineral elements in the growth environment. Most analyzed elements showed a positive correlation

with peiminine and peimine levels, but a negative correlation with peimisine and imperialine [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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